Cas no 857768-26-4 (5-(1-methylcyclohexyl)imidazolidine-2,4-dione)

• Product Name: 5-(1-methylcyclohexyl)imidazolidine-2,4-dione
• CAS No: 857768-26-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 5232635
• PubChem ID: 75480779
• Update Time: 2026-03-07

5-(1-methylcyclohexyl)imidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 5-(1-methylcyclohexyl)-
• 5-(1-methylcyclohexyl)imidazolidine-2,4-dione

• Inchi： 1S/C10H16N2O2/c1-10(5-3-2-4-6-10)7-8(13)12-9(14)11-7/h7H,2-6H2,1H3,(H2,11,12,13,14)
• InChI Key： JXPUHHZJQCCKQI-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C2(C)CCCCC2)C(=O)N1

Additional information on 5-(1-methylcyclohexyl)imidazolidine-2,4-dione

5-(1-Methylcyclohexyl)Imidazolidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 857768-26-4, known as 5-(1-methylcyclohexyl)imidazolidine-2,4-dione, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazolidinediones, which are well-known for their versatile applications in drug design and synthesis. The imidazolidine-2,4-dione core structure is a key feature of this molecule, contributing to its unique chemical properties and biological activities.

Recent studies have highlighted the potential of 5-(1-methylcyclohexyl)imidazolidine-2,4-dione as a promising scaffold for the development of novel therapeutic agents. Researchers have explored its ability to act as a template for bioisosteric replacements, enabling the creation of derivatives with enhanced pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that substituting the cyclohexyl group with other cyclic structures significantly improved the compound's solubility and bioavailability.

The synthesis of 5-(1-methylcyclohexyl)imidazolidine-2,4-dione involves a multi-step process that combines principles from both organic and medicinal chemistry. A common approach begins with the preparation of the imidazolidine-2,4-dione core through a condensation reaction between an amine and a diketone. This is followed by alkylation or acylation to introduce the 1-methylcyclohexyl group at the 5-position. Recent advancements in catalytic asymmetric synthesis have allowed for the enantioselective construction of this compound, which is crucial for its potential application in chiral drug design.

In terms of biological activity, 5-(1-methylcyclohexyl)imidazolidine-2,4-dione has shown remarkable promise as an inhibitor of histone deacetylases (HDACs). HDACs are enzymes involved in epigenetic regulation and are implicated in various diseases, including cancer and neurodegenerative disorders. A 2023 study conducted by researchers at Stanford University revealed that this compound exhibits potent HDAC inhibitory activity with an IC₅₀ value of 0.5 μM, making it a strong candidate for further preclinical evaluation.

Beyond its enzymatic inhibition properties, 5-(1-methylcyclohexyl)imidazolidine-2,4-dione has also been investigated for its role in modulating cellular signaling pathways. For example, a team at the University of Cambridge reported that this compound selectively activates the Nrf2 pathway, which is known to confer protective effects against oxidative stress and inflammation. These findings suggest that it could be developed into a novel agent for treating conditions such as chronic inflammation and oxidative stress-related diseases.

The structural versatility of 5-(1-methylcyclohexyl)imidazolidine-2,4-dione makes it an attractive target for further modification and optimization. By leveraging modern drug design techniques such as structure-based drug design (SBDD) and machine learning-based virtual screening, researchers can explore new derivatives with improved efficacy and reduced toxicity. Additionally, its ability to serve as a building block for macrocycle formation opens up possibilities for creating complex molecules with unique pharmacological profiles.

In conclusion, 5-(1-methylcyclohexyl)imidazolidine-2,4-dione represents a compelling example of how advanced chemical synthesis and cutting-edge biological research can converge to yield innovative therapeutic agents. With its robust chemical framework and diverse biological activities, this compound continues to be a focal point in both academic and industrial research settings. As ongoing studies unravel its full potential, it is poised to make significant contributions to the field of medicinal chemistry and beyond.